N-(3-(3,4-dihydroisoquinolin-2(1H)-yl)quinoxalin-2-yl)-1-methyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-[3-(3,4-dihydro-1H-isoquinolin-2-yl)quinoxalin-2-yl]-1-methylpyrazole-4-sulfonamide
• InChI: InChI=1S/C21H20N6O2S/c1-26-14-17(12-22-26)30(28,29)25-20-21(24-19-9-5-4-8-18(19)23-20)27-11-10-15-6-2-3-7-16(15)13-27/h2-9,12,14H,10-11,13H2,1H3,(H,23,25)
• InChI Key: SHLSXUNLVPWTEQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)S(=O)(=O)NC2=NC3=CC=CC=C3N=C2N4CCC5=CC=CC=C5C4
• Molecular Formula: C21H20N6O2S
• Molecular Weight: 420.5 g/mol

Description

N-(3-(3,4-dihydroisoquinolin-2(1H)-yl)quinoxalin-2-yl)-1-methyl-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C21H20N6O2S and its molecular weight is 420.49. The purity is usually 95%.
The exact mass of the compound N-(3-(3,4-dihydroisoquinolin-2(1H)-yl)quinoxalin-2-yl)-1-methyl-1H-pyrazole-4-sulfonamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-(3-(3,4-dihydroisoquinolin-2(1H)-yl)quinoxalin-2-yl)-1-methyl-1H-pyrazole-4-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(3,4-dihydroisoquinolin-2(1H)-yl)quinoxalin-2-yl)-1-methyl-1H-pyrazole-4-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biological Activities and Applications

• Antimicrobial and Antitubercular Properties : Novel hexahydro-2H-pyrano[3,2-c]quinoline analogues derived from dibenzo[b,d]furan and 9-methyl-9H-carbazole, synthesized through a one-pot Povarov reaction, demonstrated potent antimycobacterial activity against Mycobacterium tuberculosis H37Rv. Among the compounds screened, several showed significant activity, indicating their potential as antitubercular agents (Kantevari et al., 2011).

• Anticancer Agents : The anticancer properties of sulfonamide-based compounds have been a subject of interest, particularly in the inhibition of PI3K/AKT/mTOR pathway, a crucial target for cancer therapy. A study on 2-substituted-3-sulfonamino-5-(quinazolin-6-yl or quinolin-6-yl)benzamides highlighted their potential as novel structures of PI3K inhibitors and anticancer agents. These compounds exhibited potent antiproliferative activities against various human cancer cell lines, underscoring their promise as anticancer therapies (Shao et al., 2014).

• Antiprotozoal Activity : The synthesis and antiprotozoal evaluation of zinc and copper complexes based on sulfonamides containing 8-aminoquinoline ligands revealed significant activity against Leishmania braziliensis and Trypanosoma cruzi. These findings underscore the potential of metal-based sulfonamide complexes in treating protozoal infections, highlighting the diverse therapeutic applications of sulfonamide-based compounds (Silva et al., 2010).